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Compound of Interest

Compound Name: Chmfl-PI3KD-317

Cat. No.: B10821712

Get Quote

This technical guide provides an in-depth overview of Chmfl-PI3KD-317, a potent and

selective inhibitor of the delta isoform of phosphoinositide 3-kinase (PI3Kδ). This document is

intended for researchers, scientists, and drug development professionals working in the field of

B-cell malignancies.

Introduction
Phosphoinositide 3-kinases (PI3Ks) are a family of lipid kinases that play a crucial role in

various cellular processes, including cell growth, proliferation, survival, and differentiation. The

PI3K signaling pathway is frequently dysregulated in cancer, making it an attractive target for

therapeutic intervention. The delta isoform of PI3K (PI3Kδ) is predominantly expressed in

leukocytes and is a key component of the B-cell receptor (BCR) signaling pathway, which is

critical for the survival and proliferation of malignant B-cells.

Chmfl-PI3KD-317 is a novel, orally bioavailable small molecule inhibitor that demonstrates

high potency and selectivity for PI3Kδ. Its targeted inhibition of the PI3Kδ pathway makes it a

promising candidate for the treatment of various B-cell malignancies, such as chronic

lymphocytic leukemia (CLL), acute myeloid leukemia (AML), and non-Hodgkin's lymphoma.
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Mechanism of Action
Chmfl-PI3KD-317 functions as an ATP-competitive inhibitor of PI3Kδ. By binding to the ATP-

binding pocket of the PI3Kδ enzyme, it blocks the phosphorylation of phosphatidylinositol-4,5-

bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (PIP3). PIP3 acts as a second

messenger that recruits and activates downstream signaling proteins, most notably the

serine/threonine kinase Akt. The inhibition of PI3Kδ by Chmfl-PI3KD-317 leads to a reduction

in Akt phosphorylation, thereby disrupting the PI3K/Akt/mTOR signaling cascade. This

disruption ultimately results in decreased cell proliferation and survival of PI3Kδ-dependent

cancer cells.

Below is a diagram illustrating the PI3Kδ signaling pathway and the point of intervention by

Chmfl-PI3KD-317.
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Caption: PI3Kδ signaling pathway and inhibition by Chmfl-PI3KD-317.

Quantitative Data
Biochemical Activity and Selectivity
Chmfl-PI3KD-317 exhibits high potency against PI3Kδ and significant selectivity over other

PI3K isoforms.
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Target IC50 (nM) Reference

PI3Kδ 6

PI3Kα 62.6

PI3Kβ 284

PI3Kγ 202.7

PIK3C2A >10000

PIK3C2B 882.3

VPS34 1801.7

PI4KIIIA 574.1

PI4KIIIB 300.2

Cellular Activity
The inhibitory effect of Chmfl-PI3KD-317 on the PI3Kδ pathway in a cellular context was

confirmed by measuring the phosphorylation of Akt.

Cell Line Assay EC50 (nM) Reference

Raji (Burkitt's

lymphoma)
p-Akt (T308) Inhibition 4.3

Anti-proliferative Activity
Chmfl-PI3KD-317 has demonstrated anti-proliferative effects against a panel of B-cell

malignancy cell lines.
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Cell Line Disease Type GI50 (µM) Reference

PF382 T-cell leukemia 3.5 ± 0.8

NALM-6
B-cell precursor

leukemia
4.0 ± 0.9

MV4-11
Acute myeloid

leukemia
4.8 ± 0.2

MOLM-14
Acute myeloid

leukemia
3.3 ± 0.2

MOLM-13
Acute myeloid

leukemia
3.0 ± 0.4

In Vivo Efficacy
In a xenograft mouse model using the AML cell line MOLM-14, Chmfl-PI3KD-317
demonstrated dose-dependent tumor growth inhibition.

Animal Model Cell Line Treatment Outcome Reference

Nude Mice MOLM-14

25, 50, 100

mg/kg/day, p.o.,

for 14 days

Dose-dependent

inhibition of

tumor growth

without

significant weight

loss or mortality.

Pharmacokinetic Properties
Pharmacokinetic studies in Sprague-Dawley rats revealed favorable oral bioavailability and an

acceptable half-life.

Parameter Value Reference

Half-life (T1/2) 3.28 h
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Experimental Protocols
The following are detailed methodologies for key experiments cited in the evaluation of Chmfl-
PI3KD-317. These protocols are based on standard laboratory procedures and may require

optimization for specific experimental conditions.

PI3Kδ Biochemical Assay (ADP-Glo™ Kinase Assay)
This assay quantifies the amount of ADP produced during a kinase reaction, which is directly

proportional to kinase activity.

Materials:

Recombinant human PI3Kδ enzyme

PIP2/PS lipid vesicles (substrate)

ATP

Chmfl-PI3KD-317

ADP-Glo™ Kinase Assay kit (Promega)

Assay buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 3 mM MgCl2, 1 mM EGTA, 0.03%

CHAPS)

384-well white assay plates

Procedure:

Prepare serial dilutions of Chmfl-PI3KD-317 in DMSO and then in assay buffer.

Add 2.5 µL of the compound dilutions to the assay wells.

Add 2.5 µL of PI3Kδ enzyme solution to the wells and incubate for 15 minutes at room

temperature.

Initiate the kinase reaction by adding 5 µL of a solution containing ATP and PIP2/PS

substrate.
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Incubate the reaction for 60 minutes at room temperature.

Stop the reaction and deplete the remaining ATP by adding 5 µL of ADP-Glo™ Reagent.

Incubate for 40 minutes at room temperature.

Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and induce a luminescent

signal. Incubate for 30 minutes at room temperature.

Measure the luminescence using a plate reader.

Calculate the IC50 values by fitting the data to a four-parameter logistic dose-response

curve.
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Caption: Workflow for the ADP-Glo™ PI3Kδ biochemical assay.
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Cellular p-Akt Western Blot Assay
This method is used to determine the effect of Chmfl-PI3KD-317 on the phosphorylation of Akt

in B-cell malignancy cell lines.

Materials:

Raji cells (or other relevant B-cell lines)

RPMI-1640 medium supplemented with 10% FBS

Chmfl-PI3KD-317

RIPA lysis buffer with protease and phosphatase inhibitors

BCA Protein Assay Kit

SDS-PAGE gels

PVDF membrane

Primary antibodies (e.g., anti-p-Akt (T308), anti-total Akt, anti-GAPDH)

HRP-conjugated secondary antibody

Enhanced chemiluminescence (ECL) substrate

Procedure:

Culture Raji cells to the desired density.

Treat the cells with varying concentrations of Chmfl-PI3KD-317 for a specified time (e.g., 2

hours).

Harvest the cells and lyse them in RIPA buffer.

Determine the protein concentration of the lysates using the BCA assay.

Separate 20-30 µg of protein per lane on an SDS-PAGE gel.
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Transfer the separated proteins to a PVDF membrane.

Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

Incubate the membrane with the primary antibody overnight at 4°C.

Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody

for 1 hour at room temperature.

Wash the membrane again and detect the signal using an ECL substrate and an imaging

system.

Quantify the band intensities and normalize the p-Akt signal to total Akt and a loading control

(e.g., GAPDH).

Anti-proliferative Assay (MTT Assay)
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an

indicator of cell viability and proliferation.

Materials:

B-cell malignancy cell lines (e.g., MOLM-14)

Appropriate cell culture medium

Chmfl-PI3KD-317

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

96-well plates

Procedure:

Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well.

Treat the cells with serial dilutions of Chmfl-PI3KD-317 and incubate for 72 hours.
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Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Calculate the cell viability as a percentage of the untreated control and determine the GI50

(concentration for 50% growth inhibition).

In Vivo Xenograft Study
This protocol outlines a general procedure for evaluating the anti-tumor efficacy of Chmfl-
PI3KD-317 in a mouse model.

Materials:

Immunocompromised mice (e.g., nude or SCID mice)

MOLM-14 cells

Matrigel (optional)

Chmfl-PI3KD-317

Vehicle solution for oral gavage

Calipers for tumor measurement

Procedure:

Subcutaneously inject a suspension of MOLM-14 cells (e.g., 5 x 10^6 cells in 100 µL of PBS,

optionally mixed with Matrigel) into the flank of each mouse.

Monitor the mice for tumor growth.

When the tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into

treatment and control groups.

Administer Chmfl-PI3KD-317 (e.g., 25, 50, 100 mg/kg) or vehicle daily by oral gavage.
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Measure the tumor volume (Volume = 0.5 x length x width²) and body weight of the mice

every 2-3 days.

Continue the treatment for a predetermined period (e.g., 14 days).

At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,

weighing, histology, biomarker analysis).
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subcutaneously into mice

Monitor tumor growth

Randomize mice into
treatment groups

Administer Chmfl-PI3KD-317
or vehicle daily

Measure tumor volume
and body weight

Euthanize mice and
exise tumors for analysis

Repeat for
14 days

End
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Caption: Workflow for an in vivo xenograft study.

Conclusion
Chmfl-PI3KD-317 is a highly potent and selective PI3Kδ inhibitor with promising anti-cancer

activity in preclinical models of B-cell malignancies. Its well-defined mechanism of action,

favorable pharmacokinetic profile, and demonstrated in vivo efficacy make it a valuable tool for

further research and a potential candidate for clinical development. This guide provides a

comprehensive summary of the available data and detailed experimental methodologies to

facilitate further investigation into the therapeutic potential of Chmfl-PI3KD-317.

To cite this document: BenchChem. [Chmfl-PI3KD-317: A Technical Guide for B-cell
Malignancy Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10821712/docs#chmfl-pi3kd-317-a-technical-guide-
for-b-cell-malignancy-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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